Cas no 2228746-78-7 (1,1-difluoro-2-methyl-3-(2-methylcyclopropyl)propan-2-amine)

• Product Name: 1,1-difluoro-2-methyl-3-(2-methylcyclopropyl)propan-2-amine
• CAS No: 2228746-78-7
• MF: C₈H₁₅F₂N
• MW: 163.208209276199
• CID: 6196213
• PubChem ID: 165851251
• Update Time: 2025-06-09

1,1-difluoro-2-methyl-3-(2-methylcyclopropyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-2-methyl-3-(2-methylcyclopropyl)propan-2-amine
• 2228746-78-7
• EN300-1956793

• Inchi： 1S/C8H15F2N/c1-5-3-6(5)4-8(2,11)7(9)10/h5-7H,3-4,11H2,1-2H3
• InChI Key： IWYACRJVXWZPKO-UHFFFAOYSA-N
• SMILES： FC(C(C)(CC1CC1C)N)F

Computed Properties

• Exact Mass: 163.11725581g/mol
• Monoisotopic Mass: 163.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Additional information on 1,1-difluoro-2-methyl-3-(2-methylcyclopropyl)propan-2-amine

Introduction to 1,1-Difluoro-2-methyl-3-(2-methylcyclopropyl)propan-2-amine (CAS No. 2228746-78-7)

1,1-Difluoro-2-methyl-3-(2-methylcyclopropyl)propan-2-amine, with the CAS number 2228746-78-7, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of amines and is characterized by its unique structural features, including the presence of difluoro and methyl groups, as well as a cyclopropyl moiety. These structural elements contribute to its distinct chemical and biological properties, making it a promising candidate for various applications in drug discovery and development.

The synthesis of 1,1-difluoro-2-methyl-3-(2-methylcyclopropyl)propan-2-amine has been reported in several recent studies, highlighting its potential as a building block for the development of new pharmaceutical agents. The difluoro substitution on the propyl chain imparts unique electronic and steric effects, which can influence the compound's reactivity and biological activity. Additionally, the cyclopropyl ring provides a rigid structure that can enhance the compound's stability and selectivity in biological systems.

In terms of its chemical properties, 1,1-difluoro-2-methyl-3-(2-methylcyclopropyl)propan-2-amine exhibits high stability under various conditions. It is soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethyl sulfoxide (DMSO), which facilitates its use in synthetic reactions and biological assays. The compound's amine functionality allows for further functionalization through standard amine chemistry techniques, such as acylation, alkylation, and coupling reactions with carboxylic acids or isocyanates.

Recent research has focused on the biological activity of 1,1-difluoro-2-methyl-3-(2-methylcyclopropyl)propan-2-amine. Studies have shown that this compound exhibits potent activity against various targets, including enzymes and receptors involved in neurological disorders and cancer. For instance, it has been reported to inhibit the activity of monoamine oxidase (MAO), an enzyme implicated in the metabolism of neurotransmitters such as serotonin and dopamine. This inhibition could have therapeutic implications for conditions such as depression and Parkinson's disease.

In addition to its potential as a direct therapeutic agent, 1,1-difluoro-2-methyl-3-(2-methylcyclopropyl)propan-2-amine serves as a valuable intermediate in the synthesis of more complex molecules. Its unique structural features make it an attractive starting point for the development of novel drugs with improved pharmacological profiles. Researchers are actively exploring its use in combinatorial chemistry approaches to rapidly generate large libraries of structurally diverse compounds for high-throughput screening.

The safety profile of 1,1-difluoro-2-methyl-3-(2-methylcyclopropyl)propan-2-amine is another important aspect that has been investigated. Toxicological studies have shown that it exhibits low toxicity at relevant concentrations, making it suitable for further preclinical and clinical evaluation. However, as with any new chemical entity, thorough safety assessments are essential to ensure its safe use in therapeutic applications.

In conclusion, 1,1-difluoro-2-methyl-3-(2-methylcyclopropyl)propan-2-amine (CAS No. 2228746-78-7) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and development. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, contributing to the advancement of drug discovery efforts in various fields.